Cas no 1261817-22-4 (3-Bromo-2-formylbenzonitrile)

• Product Name: 3-Bromo-2-formylbenzonitrile
• CAS No: 1261817-22-4
• MF: C₈H₄BrNO
• MW: 210.027461051941
• CID: 4964288
• PubChem ID: 119020859
• Update Time: 2025-07-19

3-Bromo-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-formylbenzonitrile
• 2-Bromo-6-cyanobenzaldehyde
• EN300-186829
• G63577
• 1261817-22-4

• Inchi： 1S/C8H4BrNO/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,5H
• InChI Key： JEZLXFDCFQIRRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1C=O

Computed Properties

• Exact Mass: 208.94763 g/mol
• Monoisotopic Mass: 208.94763 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9
• Molecular Weight: 210.03

Additional information on 3-Bromo-2-formylbenzonitrile

Comprehensive Overview of 3-Bromo-2-formylbenzonitrile (CAS No. 1261817-22-4)

3-Bromo-2-formylbenzonitrile (CAS No. 1261817-22-4) is a highly versatile organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound, characterized by its bromine and formyl functional groups, serves as a critical building block for constructing complex molecular architectures. Its unique reactivity profile makes it indispensable in modern cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery pipelines.

In recent years, the demand for 3-Bromo-2-formylbenzonitrile has surged due to its role in synthesizing biologically active compounds. Researchers highlight its utility in developing kinase inhibitors and antiviral agents, aligning with global trends in targeting diseases like cancer and emerging viral infections. The compound’s nitrile group further enhances its applicability in click chemistry, a technique gaining traction in bioconjugation and drug delivery systems.

From an industrial perspective, CAS 1261817-22-4 is synthesized through controlled halogenation and formylation processes, ensuring high purity (>98%) for sensitive applications. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity, addressing stringent quality requirements in GMP-compliant manufacturing. Environmental considerations also drive innovations in greener synthesis routes, reducing waste generation.

The compound’s stability under ambient conditions and compatibility with diverse solvents (DMF, THF, and dichloromethane) make it a preferred choice for laboratory-scale and industrial applications. Notably, its electron-withdrawing properties facilitate regioselective transformations, a feature exploited in designing high-performance polymers and OLED materials.

Emerging discussions in scientific forums emphasize the potential of 3-Bromo-2-formylbenzonitrile in photoredox catalysis, a cutting-edge field merging synthetic chemistry with renewable energy solutions. Such applications resonate with the growing focus on sustainable chemistry and carbon-neutral processes. Additionally, its derivatives are being explored for bioimaging probes, leveraging the cyano group’s fluorescence properties.

For researchers sourcing CAS 1261817-22-4, factors like supplier reliability, batch consistency, and regulatory compliance (REACH, FDA) are paramount. Storage recommendations typically include inert atmospheres and protection from light to preserve reactivity. As the chemical industry evolves, this compound’s adaptability ensures its relevance in next-generation precision medicine and smart materials.